Ethyl 4-(1-benzyl-4-hydroxypiperidin-4-yl)benzoate

• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol
• IUPAC Name: ethyl 4-(1-benzyl-4-hydroxypiperidin-4-yl)benzoate
• InChI: InChI=1S/C21H25NO3/c1-2-25-20(23)18-8-10-19(11-9-18)21(24)12-14-22(15-13-21)16-17-6-4-3-5-7-17/h3-11,24H,2,12-16H2,1H3
• InChI Key: GKWDYHQWNYVZTD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2(CCN(CC2)CC3=CC=CC=C3)O

Description

Ethyl 4-(1-benzyl-4-hydroxypiperidin-4-yl)benzoate is a useful research compound. Its molecular formula is C21H25NO3 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Benzyl-4-(4-(4,4-dimethyl-4,5-dihydrooxazol-2-yl)phenyl)piperidin-4-ol described in Production Example 7-1 (13.4 g, 36.8 mmol) was dissolved in ethanol (300 mL), then sulfuric acid was added, and the mixture was stirred at 90° C. for 12 hours. The reaction mixture was cooled to room temperature and then the solvent was evaporated under vacuum. The resultant residue was dissolved in dichloromethane, the resultant was washed with a saturated aqueous sodium bicarbonate solution, and then the organic layer was dried over anhydrous sodium sulfate and filtered. The solvent was evaporated under vacuum and the resultant residue was purified with NH silica gel column chromatography (n-heptane:ethyl acetate=4:1-1:1). The target fraction was concentrated under vacuum to obtain the title compound (7.23 g, 58%).